Cas no 209051-79-6 (Eugenol isoamyl ether)

• Product Name: Eugenol isoamyl ether
• CAS No: 209051-79-6
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 2847011
• PubChem ID: 53430823
• Update Time: 2024-03-01

Eugenol isoamyl ether Chemical and Physical Properties

Names and Identifiers

• Eugenol isoamyl ether
• V0R7195CSC
• ISOPENTYLEUGENOL
• 2-Methoxy-4-(2-propenyl)phenylisopentyl ether
• Q27291385
• Benzene, 2-methoxy-1-(3-methylbutoxy)-4-(2-propenyl)-
• Benzene, 2-methoxy-1-(3-methylbutoxy)-4-(2-propen-1-yl)-

• Inchi： 1S/C15H22O2/c1-5-6-13-7-8-14(15(11-13)16-4)17-10-9-12(2)3/h5,7-8,11-12H,1,6,9-10H2,2-4H3
• InChI Key： KWDJRZJECQTKJT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC=C)=CC=1OC)CCC(C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles